Cas no 1249579-70-1 ((4-fluoro-2-methylphenyl)methyl(3-methylbutyl)amine)

• Product Name: (4-fluoro-2-methylphenyl)methyl(3-methylbutyl)amine
• CAS No: 1249579-70-1
• MF: C₁₃H₂₀FN
• MW: 209.303007125854
• CID: 5158052
• PubChem ID: 62123992
• Update Time: 2025-11-02

(4-fluoro-2-methylphenyl)methyl(3-methylbutyl)amine Chemical and Physical Properties

Names and Identifiers

• [(4-Fluoro-2-methylphenyl)methyl](3-methylbutyl)amine
• n-(4-Fluoro-2-methylbenzyl)-3-methylbutan-1-amine
• Benzenemethanamine, 4-fluoro-2-methyl-N-(3-methylbutyl)-
• (4-fluoro-2-methylphenyl)methyl(3-methylbutyl)amine

• Inchi： 1S/C13H20FN/c1-10(2)6-7-15-9-12-4-5-13(14)8-11(12)3/h4-5,8,10,15H,6-7,9H2,1-3H3
• InChI Key： ROUJGOZAZQFOBN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)CNCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 170
• XLogP3: 3.4
• Topological Polar Surface Area: 12

Additional information on (4-fluoro-2-methylphenyl)methyl(3-methylbutyl)amine

Recent Advances in the Study of (4-fluoro-2-methylphenyl)methyl(3-methylbutyl)amine (CAS: 1249579-70-1)

The compound (4-fluoro-2-methylphenyl)methyl(3-methylbutyl)amine, with the CAS number 1249579-70-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug development and therapeutic interventions. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of (4-fluoro-2-methylphenyl)methyl(3-methylbutyl)amine, with particular emphasis on improving yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS), have been employed to characterize the compound and ensure its structural integrity. These efforts have led to the development of more efficient synthetic routes, which are critical for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that (4-fluoro-2-methylphenyl)methyl(3-methylbutyl)amine exhibits notable activity as a modulator of specific neurotransmitter systems. In vitro and in vivo studies have demonstrated its affinity for certain receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders. For instance, preliminary data indicate that the compound may have anxiolytic and antidepressant effects, although further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In addition to its neurological effects, (4-fluoro-2-methylphenyl)methyl(3-methylbutyl)amine has also been explored for its potential role in oncology. Recent findings suggest that the compound may inhibit the proliferation of certain cancer cell lines, possibly through the modulation of key signaling pathways. These observations have sparked interest in the development of derivatives with enhanced selectivity and potency, which could pave the way for novel anticancer therapies.

Despite these promising findings, several challenges remain. The pharmacokinetic and safety profiles of (4-fluoro-2-methylphenyl)methyl(3-methylbutyl)amine require further investigation to ensure its suitability for clinical use. Additionally, the compound's stability and bioavailability under physiological conditions need to be optimized to maximize its therapeutic efficacy. Ongoing research efforts are addressing these issues, with the goal of advancing the compound through the drug development pipeline.

In conclusion, (4-fluoro-2-methylphenyl)methyl(3-methylbutyl)amine (CAS: 1249579-70-1) represents a promising candidate for further investigation in the fields of neurology and oncology. Its unique pharmacological properties and potential therapeutic applications underscore the importance of continued research in this area. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and evaluating its efficacy in preclinical and clinical settings.